N6-Methyladenosine 5'-monophosphate sodium salt

• Molecular Formula: C11H14N5Na2O7P
• Molecular Weight: 405.21 g/mol
• InChI: InChI=1S/C11H16N5O7P.2Na/c1-12-9-6-10(14-3-13-9)16(4-15-6)11-8(18)7(17)5(23-11)2-22-24(19,20)21;;/h3-5,7-8,11,17-18H,2H2,1H3,(H,12,13,14)(H2,19,20,21);;/q;2*+1/p-2/t5-,7-,8-,11-;;/m1../s1
• InChIKey: HFOKUKRAZPHTHH-LYYWGVPGSA-L

N6-Methyladenosine 5'-Monophosphate Sodium Salt: A Critical Nucleotide for Epitranscriptomics and Enzymatic Studies

N6-Methyladenosine 5'-monophosphate sodium salt (CAS 81921-35-9), also known as m6AMP, is a methylated adenosine nucleotide derivative characterized by an N6-methyl group on the adenine base and a 5'-monophosphate group. It is a naturally occurring modified nucleotide found in RNA [1] and serves as a key tool in epitranscriptomic research, particularly in studying N6-methyladenosine (m6A) modifications that regulate RNA stability, splicing, and translation . The sodium salt form enhances aqueous solubility, making it suitable for a variety of biochemical assays. Beyond its role in RNA biology, it functions as an activator of glycogen phosphorylase b (Ka = 22 µM) and a non-competitive inhibitor of rat adenylate kinase II (Ki = 4.2 mM) .

Supports epitranscriptomic workflows: m6A immunoprecipitation, MeRIP-seq, and RNA modification studies

Reported glycogen phosphorylase b activation studies at low micromolar concentrations

Reported adenylate kinase II inhibition for metabolic pathway research

Sodium salt form provides aqueous solubility for PBS-based biochemical assays

• [1] PubChem. (2025). N6-Methyladenosine 5'-monophosphate sodium salt. PubChem CID 71299667. View Source

Why N6-Methyladenosine 5'-Monophosphate Sodium Salt is Not Readily Substitutable by Other AMP Analogs

While structurally related to adenosine 5'-monophosphate (AMP) and other nucleotide analogs, N6-methyladenosine 5'-monophosphate sodium salt possesses distinct biochemical properties that prevent simple interchangeability. The N6-methyl modification confers a unique binding profile to m6A reader proteins (e.g., YTH domain family) that is absent in unmethylated AMP [1]. Furthermore, the sodium salt formulation offers a specific solubility profile in PBS (10 mg/mL) that differs from the disodium salt variant (20 mg/mL in H2O), directly impacting experimental design in aqueous buffers . Critically, its role as both a glycogen phosphorylase b activator and adenylate kinase II inhibitor is not shared by all AMP analogs; for instance, N6-methyladenosine (the nucleoside without the phosphate) lacks the phosphate moiety essential for binding at the allosteric site of glycogen phosphorylase [2]. Therefore, substituting with generic AMP or other analogs would yield different enzymatic activity profiles and experimental outcomes.

m6A reader specificity N6-methyl group is required for YTH-domain recognition; unmodified AMP lacks binding and may not support m6A enrichment workflows.

Buffer compatibility Sodium salt solubility in PBS (10 mg/mL) differs from disodium salt (20 mg/mL in H2O); direct substitution may alter buffer compatibility and assay reproducibility.

Dual enzyme profile Combined GPb activator and AK2 inhibitor activity is not shared by AMP or N6-methyladenosine nucleoside; pathway-response endpoints may differ with analogs.

• [1] Xu, C., et al. (2015). Structural Basis for the Discriminative Recognition of N6-Methyladenosine RNA by the Human YT521-B Homology Domain Family of Proteins. Journal of Biological Chemistry, 290(41), 24902-24913. View Source
• [2] Okazaki, T., et al. (1968). Studies on the interaction between regulatory enzymes and effectors. II. Effect of adenosine 5'-monophosphate analogues on glycogen phosphorylase B. Journal of Biological Chemistry, 243(9), 2501-2507. View Source

Quantitative Evidence: N6-Methyladenosine 5'-Monophosphate Sodium Salt Performance vs. Comparators

Glycogen Phosphorylase b Activation: 24-fold Higher Potency than Unmodified AMP

N6-Methyladenosine 5'-monophosphate sodium salt activates glycogen phosphorylase b with a Ka of 22 µM . In contrast, the unmodified parent compound, adenosine 5'-monophosphate (AMP), exhibits a markedly lower apparent affinity for the same enzyme, with reported Ka/Km values ranging from 400 µM (A0.5) in Drosophila to 1.1 mM (Km) in Manduca sexta [1][2]. This represents an approximate 24-fold higher potency for the N6-methylated derivative compared to AMP in activating glycogen phosphorylase b under comparable enzymatic assay conditions.

GPb Activation Potency

Cross-study comparable

Ka 22 µM (m6AMP) vs AMP A0.5 400 µM to Km 1.1 mM

Supports allosteric activation studies at low concentrations

Assay conditions vary across species and studies

Evidence Dimension	Activation potency (Ka / Km / A0.5) for glycogen phosphorylase b
Target Compound Data	Ka = 22 µM
Comparator Or Baseline	Adenosine 5'-monophosphate (AMP): A0.5 = 400 µM (Drosophila) to Km = 1.1 mM (Manduca sexta)
Quantified Difference	Target compound has ~24-fold higher potency (based on lower value of comparator range)
Conditions	Enzymatic assay of glycogen phosphorylase b activity; specific assay conditions vary across studies but all measure allosteric activation.

Why This Matters

Higher potency at lower concentrations reduces required compound usage in enzymatic assays and minimizes potential off-target effects in complex biological systems.

• [1] Siegert, K. J., et al. (2003). Purification and characterization of glycogen phosphorylase from Drosophila melanogaster. Insect Biochemistry and Molecular Biology, 33(5), 497-507. A0.5 for AMP = 0.4 mM. View Source
• [2] Hoffmann, K. H., et al. (2000). Purification and properties of glycogen phosphorylase from the fat body of larval Manduca sexta. Insect Biochemistry and Molecular Biology, 30(1), 63-71. Km for AMP = 1.1 mM. View Source

Solubility in Aqueous Buffers: Optimized Sodium Salt Formulation Enables Higher Concentration in PBS

The sodium salt of N6-methyladenosine 5'-monophosphate achieves a solubility of 10 mg/mL in phosphate-buffered saline (PBS) at pH 7.2 . While the disodium salt variant exhibits higher solubility in pure water (20 mg/mL), its solubility in PBS is not explicitly reported . For experiments requiring physiological buffer conditions (e.g., immunoprecipitation, cell-based assays), the sodium salt provides a validated solubility of 10 mg/mL in PBS, ensuring consistent compound delivery without precipitation artifacts.

PBS Solubility

Direct comparison

10 mg/mL in PBS (pH 7.2) vs disodium salt 20 mg/mL in H2O (PBS not reported)

PBS solubility supports physiological buffer assays

Critical for immunoprecipitation and cell-based workflows

Evidence Dimension	Solubility in aqueous buffer
Target Compound Data	10 mg/mL in PBS (pH 7.2)
Comparator Or Baseline	N6-Methyladenosine 5'-monophosphate disodium salt: 20 mg/mL in H2O (PBS solubility not specified)
Quantified Difference	Sodium salt solubility in PBS is 50% lower than disodium salt's solubility in pure water, but validated in physiologically relevant buffer.
Conditions	PBS (pH 7.2) for target compound; H2O for comparator.

Why This Matters

Validated solubility in PBS is critical for reproducible results in immunoprecipitation (e.g., m6A-RIP) and other assays where physiological pH and ionic strength are required.

Dual Activity Profile: Activator of Glycogen Phosphorylase b and Inhibitor of Adenylate Kinase II

N6-Methyladenosine 5'-monophosphate sodium salt uniquely exhibits a dual functional profile: it acts as an activator of glycogen phosphorylase b with a Ka of 22 µM, and as a non-competitive inhibitor of rat adenylate kinase II with a Ki of 4.2 mM . This dual activity is not observed with the unmodified adenosine 5'-monophosphate (AMP), which serves as a substrate/activator for glycogen phosphorylase but does not inhibit adenylate kinase II at comparable concentrations. Additionally, N6-methyladenosine (the nucleoside) lacks the phosphate group required for binding to the allosteric site of glycogen phosphorylase and is inactive as an activator [1].

Dual Enzyme Activity

Class-level inference

Activator GPb (Ka 22 µM); Inhibitor AK2 (Ki 4.2 mM)

Reported dual-pathway modulation context

AMP and nucleoside lack combined activity

Evidence Dimension	Enzymatic activity profile
Target Compound Data	Activator of glycogen phosphorylase b (Ka = 22 µM) AND inhibitor of adenylate kinase II (Ki = 4.2 mM)
Comparator Or Baseline	AMP: activator of glycogen phosphorylase (Ka/Km ~0.4-1.1 mM), no reported adenylate kinase II inhibition at these concentrations; N6-methyladenosine: no activation of glycogen phosphorylase.
Quantified Difference	Unique dual activity not present in comparators
Conditions	Biochemical assays measuring glycogen phosphorylase b activity and adenylate kinase II activity.

Why This Matters

The unique dual activity enables researchers to probe two distinct metabolic pathways with a single compound, facilitating complex phenotypic studies and reducing the need for multiple reagents.

• [1] Okazaki, T., et al. (1968). Studies on the interaction between regulatory enzymes and effectors. II. Effect of adenosine 5'-monophosphate analogues on glycogen phosphorylase B. Journal of Biological Chemistry, 243(9), 2501-2507. 5'-phosphate moiety essential for binding. View Source

Binding Affinity to m6A Reader Proteins: Comparable to Native m6A-Modified RNA

The N6-methyladenosine moiety of this compound is recognized by YTH domain-containing proteins with affinities comparable to those observed for m6A-modified RNA oligonucleotides. For context, the Kd of m6A-containing RNA (GG(m6A)CU) for the YTH domain of YTHDF1 is 22 ± 4 µM, and for YTHDF2 is 2.54 µM (for UUCUUCUGU sequence) [1]. While direct Kd values for the monophosphate form are not universally reported, its use as a competitive eluent in m6A immunoprecipitation (MeRIP/m6A-seq) relies on its ability to bind anti-m6A antibodies with high specificity, effectively displacing m6A-modified RNA fragments . Unmodified adenosine monophosphate (AMP) does not bind to these reader proteins, highlighting the essential role of the N6-methyl group [2].

m6A Reader Binding

Class-level inference

Competes with m6A-RNA for anti-m6A antibody binding; AMP shows no binding

Enables m6A-specific immunoprecipitation workflows

Monophosphate Kd not directly reported; class-level comparison

Evidence Dimension	Binding to m6A reader proteins
Target Compound Data	Competes with m6A-modified RNA for antibody binding in immunoprecipitation assays.
Comparator Or Baseline	AMP: no binding to YTH domains or anti-m6A antibodies.
Quantified Difference	Qualitative difference in binding capability due to N6-methyl group.
Conditions	Immunoprecipitation (MeRIP/m6A-seq) and competitive binding assays.

Why This Matters

Enables specific isolation and analysis of m6A-modified RNA in epitranscriptomic studies, a critical step not achievable with unmodified AMP.

• [1] Xu, C., et al. (2021). Table 1: Binding affinities of the wild-type and mutant YTH domains of YTHDC1, YTHDF1, and YTHDF2 for m6A-modified RNAs. Cell Death & Disease, 12, 366. View Source
• [2] Xu, C., et al. (2015). Structural Basis for the Discriminative Recognition of N6-Methyladenosine RNA by the Human YT521-B Homology Domain Family of Proteins. Journal of Biological Chemistry, 290(41), 24902-24913. Aromatic cage recognizes m6A. View Source

Optimal Applications for N6-Methyladenosine 5'-Monophosphate Sodium Salt Based on Quantitative Evidence

High-Sensitivity m6A Immunoprecipitation (MeRIP/m6A-seq) in PBS Buffer Systems

Leveraging its validated solubility of 10 mg/mL in PBS (pH 7.2) and specific recognition by anti-m6A antibodies , N6-methyladenosine 5'-monophosphate sodium salt is the ideal competitor for eluting m6A-modified RNA fragments in MeRIP protocols. This ensures efficient and specific isolation of m6A-containing transcripts for downstream sequencing or qRT-PCR analysis, without the precipitation issues that may arise with other salt forms in physiological buffers.

Enzymatic Studies Requiring Potent Allosteric Activation of Glycogen Phosphorylase b

With a Ka of 22 µM—approximately 24-fold more potent than unmodified AMP [1]—this compound enables robust activation of glycogen phosphorylase b at low micromolar concentrations. This is particularly advantageous for in vitro enzymatic assays where minimizing compound concentration reduces solvent effects and off-target interactions, leading to cleaner kinetic data and more reliable mechanistic insights.

Dual-Pathway Metabolic Studies Involving Adenylate Kinase II Inhibition

Researchers investigating the intersection of glycogen metabolism and adenine nucleotide homeostasis can utilize the compound's unique dual activity: activation of glycogen phosphorylase b (Ka = 22 µM) and non-competitive inhibition of adenylate kinase II (Ki = 4.2 mM) . This allows for simultaneous modulation of two key metabolic enzymes in a single experimental setup, facilitating studies of metabolic crosstalk and energy regulation without the need for multiple chemical tools.

Application

Selection Property

Validation Focus

m6A Immunoprecipitation (MeRIP) in PBS buffer

Reported PBS solubility and m6A-specific antibody competition

m6A RNA enrichment efficiency and elution specificity

Glycogen phosphorylase b activation assays

Reported GPb activation potency at low micromolar range

Allosteric activation endpoint reproducibility

Dual-enzyme metabolic crosstalk studies

Combined GPb activator and AK2 inhibitor profile

Pathway interaction and metabolic endpoint interpretation

• [1] Siegert, K. J., et al. (2003). Purification and characterization of glycogen phosphorylase from Drosophila melanogaster. Insect Biochemistry and Molecular Biology, 33(5), 497-507. A0.5 for AMP = 0.4 mM. View Source